Cas no 431990-81-7 (<br>2-((4-(4-Bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-phenyl ethanone)

• Product Name: <br>2-((4-(4-Bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-phenyl ethanone
• CAS No: 431990-81-7
• MF: C₂₁H₁₅BrN₄OS
• MW: 451.339001893997
• CID: 3051901
• PubChem ID: 2043399
• Update Time: 2025-04-21

<br>2-((4-(4-Bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-phenyl ethanone Chemical and Physical Properties

Names and Identifiers

• <br>2-((4-(4-Bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-phenyl ethanone
• STK585017
• Salor-int l417262-1ea
• 2-((4-(4-BR-PH)-5-(4-PYRIDINYL)-4H-1,2,4-TRIAZOL-3-YL)THIO)-1-PHENYLETHANONE
• 2-((4-(4-Bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-phenylethanone
• 431990-81-7
• AKOS005508273
• 4-(4-Bromophenyl)-5-(4-pyrdinyl)-3-(benzoylmethylthio)-4H-1,2,4-triazol
• SMR001836140
• 2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone
• 637-587-3
• MLS003128080
• 2-[[4-(4-bromophenyl)-5-(4-pyridyl)-1,2,4-triazol-3-yl]sulfanyl]-1-phenyl-ethanone

• Inchi： 1S/C21H15BrN4OS/c22-17-6-8-18(9-7-17)26-20(16-10-12-23-13-11-16)24-25-21(26)28-14-19(27)15-4-2-1-3-5-15/h1-13H,14H2
• InChI Key： JYMWBMBERYJRFD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=NN=C1C1C=CN=CC=1)SCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 450.01499Da
• Monoisotopic Mass: 450.01499Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 86Ų